Cas no 896301-71-6 (8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896301-71-6
• MF: C₂₄H₃₁N₅O₃
• MW: 437.534645318985
• CID: 6572012
• Update Time: 2025-11-01

8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(4-butylphenyl)-2-(2-ethoxyethyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C24H31N5O3/c1-6-8-9-18-10-12-19(13-11-18)28-16(3)17(4)29-20-21(25-23(28)29)26(5)24(31)27(22(20)30)14-15-32-7-2/h10-13H,6-9,14-15H2,1-5H3
• InChI Key： JYCSSIWPQRKERF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C([H])=C([H])C(=C([H])C=4[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N32)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])[H])=O

Additional information on 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(4-Butylphenyl)-3-(2-Ethoxyethyl)-1,6,7-Trimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 896301-71-6)

8-(4-Butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896301-71-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopurines and exhibits a complex molecular architecture that includes a substituted imidazopyrimidine core and various functional groups. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for further research and development.

The imidazopyrimidine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. 8-(4-Butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione specifically incorporates a 4-butylphenyl group and a 2-ethoxyethyl substituent, which are known to enhance the lipophilicity and solubility of the molecule. These properties are crucial for improving the bioavailability and pharmacokinetic profile of the compound.

Recent studies have explored the potential of 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. The ability to selectively target these kinases makes it a valuable lead compound for the development of anticancer drugs.

In addition to its anticancer potential, 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This dual functionality as both an anticancer and anti-inflammatory agent highlights its versatility and broad therapeutic potential.

The synthesis of 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthetic route typically starts with the formation of the imidazopyrimidine core through a series of condensation reactions followed by functional group modifications to introduce the desired substituents. The detailed synthetic protocol has been reported in several peer-reviewed journals and is widely recognized for its efficiency and reproducibility.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1,6,7-trimethyl-1H,2H,3H,4H，8H-imidazo[1，2-g]purine-2，4-dione in various disease models. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects observed in patients. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione (CAS No. 896301-71-6) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it a promising candidate for further exploration in both preclinical and clinical settings. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, 8-(4-butylphenyl)-3-(2-ethoxyethyl)-1，6，7-trimethyl-1H，2H，3H，4H，8H-imidazo[1，2-g]purine-2，4-dione is poised to play a crucial role in the development of innovative treatments for various diseases.